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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of sodium triacetoxyborohydride, a
pivotal reagent in modern organic synthesis. It covers its chemical and physical properties,
synthesis, mechanism of action, and applications, with a strong focus on its role in reductive
amination. Detailed experimental protocols and safety guidelines are also included to assist
researchers in its effective and safe utilization.

Introduction and CAS Number

Sodium triacetoxyborohydride, commonly abbreviated as STAB, is a mild and selective
hydride-donating reducing agent. Its chemical formula is Na(CHsCOOQ)sBH. Due to its gentle
nature and high selectivity for imines and iminium ions over carbonyl compounds, it has
become an indispensable tool in organic synthesis, particularly for the reductive amination of
aldehydes and ketones. This selectivity allows for one-pot procedures, enhancing efficiency
and yield in the synthesis of primary, secondary, and tertiary amines, which are crucial building
blocks in the pharmaceutical industry. STAB is often preferred over other reagents like sodium
cyanoborohydride due to its lower toxicity and the formation of non-toxic byproducts.
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The CAS (Chemical Abstracts Service) Registry Number for Sodium triacetoxyborohydride is

56553-60-7.

Physicochemical Properties

The key physical and chemical properties of sodium triacetoxyborohydride are summarized

in the table below.

Property Value

CAS Number 56553-60-7

Molecular Formula CeH10BNaOs

Molecular Weight 211.95 g/mol

Appearance White to off-white crystalline powder

Melting Point 116-120 °C (decomposes)

Density 1.20 g/cm3
Soluble in aprotic organic solvents such as

- dichloromethane (DCM), 1,2-dichloroethane

Solubility o
(DCE), tetrahydrofuran (THF), and acetonitrile.
Insoluble in water.
Reacts readily with water and protic solvents,

Reactivity releasing flammable hydrogen gas. It is

hygroscopic.

Synthesis of Sodium Triacetoxyborohydride

Sodium triacetoxyborohydride can be synthesized through the protonolysis of sodium

borohydride with three equivalents of acetic acid. The reaction is typically carried out in an

anhydrous aprotic solvent like benzene or toluene.
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Caption: Synthesis of Sodium Triacetoxyborohydride.

Mechanism of Action in Reductive Amination

The efficacy of sodium triacetoxyborohydride in reductive amination stems from its
chemoselectivity. In a one-pot reaction mixture containing a carbonyl compound (aldehyde or
ketone) and an amine, an equilibrium is established with the corresponding imine (or iminium
ion under mildly acidic conditions). The electron-withdrawing acetoxy groups on the
borohydride make STAB a less potent reducing agent compared to sodium borohydride.
Consequently, STAB reduces the electrophilic iminium ion much more rapidly than it reduces
the less reactive carbonyl group. This minimizes the formation of alcohol byproducts, leading to
higher yields of the desired amine.[1]
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Primary or Secondary

Aldehyde or Ketone Amine

I + STAB
| (Slow Reduction)

+ Amine
(Equilibrium)

Iminium lon Sodium Triacetoxyborohydride
(Intermediate) (STAB)

+ STAB
Fast Reduction)

Byproduct Alcohol

(Minor)

Product Amine
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1. Mix Ketone, Amine, and
Solvent (e.g., DCE)

:

2. Add Acetic Acid (optional)

:

3. Stir for Imine Formation

4. Add STAB Portion-wise

5. Stir at Room Temperature
(Monitor Progress)

:

6. Quench with Sat. NaHCOs

7. Work-up and Extraction

'

8. Dry and Concentrate

9. Purify Product
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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